Cas no 1354704-72-5 (ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate
• CAS No: 1354704-72-5
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• MDL: MFCD24539601
• CID: 5188935
• PubChem ID: 60136733
• Update Time: 2025-06-07

ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-iodo-2H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate

• MDL： MFCD24539601
• Inchi： 1S/C8H11IN2O2/c1-3-11-7(6(9)5-10-11)8(12)13-4-2/h5H,3-4H2,1-2H3
• InChI Key： ORSQGIWRXHYLON-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OCC)=O)=C(I)C=N1

Additional information on ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate

Ethyl 1-Ethyl-4-Iodo-1H-Pyrazole-5-Carboxylate (CAS No. 1354704-72-5): An Overview of Its Structure, Synthesis, and Applications

Ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate (CAS No. 1354704-72-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodo-substituted pyrazole ring and an ester functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate is C₉H₁₀IN₂O₂, and its molecular weight is approximately 269.08 g/mol. The compound's structure consists of a pyrazole ring with an ethyl group at the 1-position, an iodo group at the 4-position, and an ethyl ester at the 5-position. The presence of the iodo group provides a handle for further chemical modifications, making this compound a useful building block in synthetic chemistry.

In recent years, there has been a growing interest in the synthesis and applications of ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate. One of the key areas of research has been its use as a precursor in the synthesis of novel pharmaceuticals. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. These findings have opened up new avenues for drug discovery and development.

The synthesis of ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate can be achieved through various methods. One common approach involves the reaction of ethyl acetoacetate with hydrazine to form ethyl 1H-pyrazole-5-carboxylate, followed by alkylation with ethyl iodide to introduce the ethyl group at the 1-position. The final step involves iodination at the 4-position using an appropriate iodinating agent such as NIS (N-Iodosuccinimide) or I₂. This multi-step process allows for high yields and good purity of the final product.

Beyond its role as a synthetic intermediate, ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate has also been explored for its potential therapeutic applications. Recent studies have demonstrated that derivatives of this compound can modulate various biological pathways, making them attractive candidates for drug development. For example, one study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

In addition to its biological activities, ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate has been investigated for its potential use in materials science. The presence of the iodo group makes it suitable for cross-coupling reactions, which are essential in the synthesis of advanced materials such as polymers and organic semiconductors. This versatility has led to its application in areas such as organic electronics and photovoltaic devices.

The safety profile of ethyl 1-ethyl-4-iodo-1H-pyrazole-5-carboxylate is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and working in well ventilated areas to prevent inhalation or skin contact.

In conclusion, ethyl 1-ethyl-4-iodo-* pyrazole-* carboxylate (CAS No. 1354704-* 72-* 5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it a valuable intermediate in organic synthesis and pharmaceutical research. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field.